Cas no 1806029-53-7 (6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806029-53-7
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4831003
• Update Time: 2025-05-23

6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F6NO2/c9-6-4(2-16)15-3(7(10)11)1-5(6)17-8(12,13)14/h1-2,7H
• InChI Key： KBCJUVIESBFIFL-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=C(C(F)F)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, identified by the CAS number 1806029-53-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a fluoro group at position 3, and a trifluoromethoxy group at position 4, along with a carboxaldehyde group at position 2.

The synthesis of 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has significantly improved the selectivity and efficiency of these reactions.

One of the most promising applications of this compound lies in its potential as a precursor for the development of novel agrochemicals. The presence of multiple fluorinated substituents imparts unique electronic and steric properties to the molecule, making it an ideal candidate for designing herbicides or insecticides with enhanced efficacy and reduced environmental impact. Recent studies have demonstrated that analogs of this compound exhibit remarkable activity against various agricultural pests without causing significant harm to non-target species.

In the pharmaceutical sector, 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown potential as a lead compound for drug discovery programs targeting specific enzymes or receptors involved in disease pathways. For instance, its ability to inhibit certain kinases makes it a valuable tool in the development of anti-cancer therapies. Ongoing research is focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

The chemical stability and reactivity of this compound are influenced by its fluorinated substituents, which also contribute to its unique spectroscopic properties. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to characterize its structure and monitor its transformations during synthesis. These studies have provided valuable insights into the electronic interactions within the molecule and their impact on its reactivity.

From an environmental perspective, understanding the fate and behavior of 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde in natural systems is crucial for assessing its potential risks to ecosystems. Recent eco-toxicological studies have indicated that while it exhibits high efficacy in targeted applications, its persistence in soil and water systems requires careful management to minimize ecological impacts.

In conclusion, 6-(Difluoromethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical properties, derived from its intricate structure, make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.